2-Cyano-5-(3-fluoro-2-methylphenyl)phenol, 95%

• IUPAC Name: 4-(3-fluoro-2-methylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C14H10FNO/c1-9-12(3-2-4-13(9)15)10-5-6-11(8-16)14(17)7-10/h2-7,17H,1H3
• InChI Key: BGQCUKTVVYQKJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CC(=C(C=C2)C#N)O
• Molecular Formula: C14H10FNO
• DSSTOX Substance ID: DTXSID60684688
• Molecular Weight: 227.23 g/mol
• CAS RN: 1261985-61-8

Description

2-Cyano-5-(3-fluoro-2-methylphenyl)phenol, 95% (2-CFMP) is an organic compound that has been studied extensively due to its potential applications in a variety of fields, including medical, industrial, and environmental. 2-CFMP is a white crystalline solid with a molecular weight of 227.22 g/mol, and is soluble in organic solvents and water. It has a melting point of 132-134°C and a boiling point of 210-212°C. 2-CFMP is a versatile compound, and its properties make it useful for a variety of applications.

Scientific Research Applications

2-Cyano-5-(3-fluoro-2-methylphenyl)phenol, 95% has been studied extensively in the scientific community due to its potential applications in a variety of fields. It has been investigated as a potential anti-cancer drug due to its ability to inhibit the growth of cancer cells. In addition, it has been studied as a potential anti-inflammatory agent and as a potential anti-fungal agent. It has also been studied as a potential insecticide, and as a potential herbicide.

Mechanism of Action

2-Cyano-5-(3-fluoro-2-methylphenyl)phenol, 95% has been shown to have a variety of mechanisms of action. It has been shown to inhibit the growth of cancer cells by blocking the activity of certain enzymes that are involved in cell growth and division. It has also been shown to inhibit the activity of certain enzymes involved in inflammation, and to inhibit the growth of certain fungi. In addition, it has been shown to act as an insecticide by disrupting the metabolism of certain insects.
Biochemical and Physiological Effects
2-Cyano-5-(3-fluoro-2-methylphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by blocking the activity of certain enzymes that are involved in cell growth and division. In addition, it has been shown to inhibit the activity of certain enzymes involved in inflammation, and to inhibit the growth of certain fungi. It has also been shown to act as an insecticide by disrupting the metabolism of certain insects.

Advantages and Limitations for Lab Experiments

The use of 2-Cyano-5-(3-fluoro-2-methylphenyl)phenol, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize, and its properties make it useful for a variety of applications. In addition, it is relatively non-toxic, making it safe to handle in a laboratory setting. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. In addition, it is not very stable, and its properties can change over time.

Future Directions

The potential applications of 2-Cyano-5-(3-fluoro-2-methylphenyl)phenol, 95% are vast, and there are many potential future directions for research. It could be studied further as a potential anti-cancer drug, as an anti-inflammatory agent, and as an anti-fungal agent. In addition, it could be studied further as an insecticide and as a herbicide. It could also be studied further as a potential industrial solvent, as a potential plasticizer, and as a potential fuel additive. Finally, it could be studied further as a potential additive to food and pharmaceuticals, as a potential antioxidant, and as a potential preservative.

Synthesis Methods

2-Cyano-5-(3-fluoro-2-methylphenyl)phenol, 95% can be synthesized using a variety of methods, including the reaction of 3-fluoro-2-methylphenol and sodium cyanide. The reaction is carried out in an aqueous solution, and the resulting product is a white crystalline solid with a purity of 95%. The reaction is relatively simple and can be performed in a laboratory setting with minimal equipment.